![molecular formula C19H21ClN4O2 B3911794 N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine CAS No. 303102-27-4](/img/structure/B3911794.png)
N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine
Overview
Description
N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine, also known as CNB-MePzA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine is not fully understood. However, it has been proposed that it works by inhibiting the activity of enzymes such as DNA topoisomerase and histone deacetylase. It also has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains. It also has been shown to inhibit the replication of certain viruses. In addition, N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been shown to induce apoptosis in cancer cells and to have potential as a neuroprotective agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine is its broad-spectrum activity against various microorganisms. It also has potential as an anticancer and neuroprotective agent. However, one of the limitations of N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine. One area of interest is the development of more efficient synthesis methods for N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine. Another area of interest is the investigation of its potential as a therapeutic agent for neurodegenerative diseases. Further research is also needed to understand the mechanism of action of N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine and its potential side effects.
Conclusion:
In conclusion, N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine is a novel compound with potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit antibacterial, antifungal, and antiviral activities, as well as potential as an anticancer and neuroprotective agent. Further research is needed to fully understand the mechanism of action of N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine and its potential applications.
Scientific Research Applications
N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been found to have potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit antibacterial, antifungal, and antiviral activities. It also has potential as an anticancer agent due to its ability to induce apoptosis in cancer cells. N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
(E)-1-(2-chloro-5-nitrophenyl)-N-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanimine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN4O2/c1-15-2-4-16(5-3-15)14-22-8-10-23(11-9-22)21-13-17-12-18(24(25)26)6-7-19(17)20/h2-7,12-13H,8-11,14H2,1H3/b21-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJGDMKKJKYZMNX-FYJGNVAPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)N=CC3=C(C=CC(=C3)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)/N=C/C3=C(C=CC(=C3)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine | |
CAS RN |
303102-27-4 | |
Record name | N-(2-CHLORO-5-NITROBENZYLIDENE)-4-(4-METHYLBENZYL)-1-PIPERAZINAMINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.